5-amino-N-(3,4-dimethoxyphenyl)-1-{[2-(4-methoxyphenyl)-5-methyl-1,3-oxazol-4-yl]methyl}-1H-1,2,3-triazole-4-carboxamide

• IUPAC Name: 5-amino-N-(3,4-dimethoxyphenyl)-1-[[2-(4-methoxyphenyl)-5-methyl-1,3-oxazol-4-yl]methyl]triazole-4-carboxamide
• InChI: InChI=1S/C23H24N6O5/c1-13-17(26-23(34-13)14-5-8-16(31-2)9-6-14)12-29-21(24)20(27-28-29)22(30)25-15-7-10-18(32-3)19(11-15)33-4/h5-11H,12,24H2,1-4H3,(H,25,30)
• InChI Key: ZKAFOWRRIKSQOF-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(N=C(O1)C2=CC=C(C=C2)OC)CN3C(=C(N=N3)C(=O)NC4=CC(=C(C=C4)OC)OC)N
• Molecular Formula: C23H24N6O5
• Molecular Weight: 464.5 g/mol

Description

5-amino-N-(3,4-dimethoxyphenyl)-1-{[2-(4-methoxyphenyl)-5-methyl-1,3-oxazol-4-yl]methyl}-1H-1,2,3-triazole-4-carboxamide is a useful research compound. Its molecular formula is C23H24N6O5 and its molecular weight is 464.482. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Biological Activities

Compounds with 1,2,4-triazole and related heterocyclic frameworks are synthesized for their potential biological activities. For instance, the synthesis of novel 1,2,4-triazole derivatives and their antimicrobial activities highlight the importance of these structures in developing new antimicrobial agents (Bektaş et al., 2007). Similarly, compounds derived from visnaginone and khellinone, featuring oxazol and triazine structures, have been evaluated for their anti-inflammatory and analgesic properties, showcasing the therapeutic potential of such molecular frameworks (Abu‐Hashem et al., 2020).

Solid-Phase Synthesis Applications

The development of solid-phase synthesis methods for peptide amides underlines the relevance of innovative anchoring linkages in peptide synthesis. This approach facilitates the synthesis of biologically active peptides, indicating the utility of specific functional groups in streamlining peptide and protein synthesis processes (Albericio & Bárány, 2009).

Heterocyclic Compounds in Medicinal Chemistry

The exploration of heterocyclic compounds, particularly those containing triazole, oxazol, and related structures, in medicinal chemistry is vast. These compounds are synthesized and evaluated for various pharmacological activities, including antimicrobial, anti-inflammatory, and potential anticancer activities. For example, the synthesis and evaluation of triazolopyrimidines for biological and antioxidant activities signify the continuous search for novel compounds with significant therapeutic benefits (Gilava et al., 2020).